Cas no 176549-83-0 (4-Iodo-Benzobthiophene-2-Carboxylic Acid)

• Product Name: 4-Iodo-Benzobthiophene-2-Carboxylic Acid
• CAS No: 176549-83-0
• MF: C₉H₅IO₂S
• MW: 304.104273557663
• MDL: MFCD07371548
• CID: 112403
• PubChem ID: 21838352
• Update Time: 2025-04-18

4-Iodo-Benzobthiophene-2-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodobenzothiophene-2-carboxylic acid
• 4-Iodobezothiophene-2-carboxylic acid
• 4-Iodo-benzo[b]thiophene-2-carboxylic acid
• 4-IODOBENZO[B]THIOPHENE-2-CARBOXYLIC ACID,
• Benzo[b]thiophene-2-carboxylicacid, 4-iodo-
• SCHEMBL8440564
• SB34304
• Benzo[b]thiophene-2-carboxylic acid, 4-iodo-
• 176549-83-0
• 4-Iodobenzo[b]thiophene-2-carboxylic acid
• CS-0340130
• 2-Carboxy-4-iodobenzo[b]thiophene
• 4-Iodobenzo[b]thiophene-2-carboxylicacid
• BHA54983
• MFCD07371548
• C9H5IO2S
• WXCFASJVNZNLJL-UHFFFAOYSA-N
• FT-0753964
• 4-iodo-1-benzothiophene-2-carboxylic acid
• 4-iodobenzothiophene-2-carboxylic acid, AldrichCPR
• DTXSID60618680
• 4-Iodo-Benzobthiophene-2-Carboxylic Acid

• MDL： MFCD07371548
• Inchi： 1S/C9H5IO2S/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h1-4H,(H,11,12)
• InChI Key： WXCFASJVNZNLJL-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1C=C(C(=O)O)S2

Computed Properties

• Exact Mass: 303.90505
• Monoisotopic Mass: 303.90550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes